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sodium
CAS No.: 94935-63-4
Cat. No.: B1218523
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the in vitro susceptibility of
bacterial isolates to ampicillin-sulbactam. The methodologies outlined are based on established
standards from regulatory bodies such as the Clinical and Laboratory Standards Institute
(CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Ampicillin-sulbactam is a combination antimicrobial agent consisting of the B-lactam antibiotic
ampicillin and the B-lactamase inhibitor sulbactam. Sulbactam's primary role is to inactivate (3-
lactamase enzymes produced by some bacteria, thereby restoring ampicillin's antibacterial
activity. Accurate susceptibility testing is crucial for appropriate clinical use and for monitoring
the emergence of resistance.

Data Presentation: Interpretive Criteria for
Ampicillin-Sulbactam
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The following tables summarize the minimum inhibitory concentration (MIC) and disk diffusion
zone diameter breakpoints for ampicillin-sulbactam against various organisms. It is
recommended to use a 2:1 ratio of ampicillin to sulbactam for susceptibility testing to ensure
accurate recognition of its spectrum of activity.[1][2]

Table 1: CLSI MIC Breakpoints (pug/mL) for Ampicillin-Sulbactam

Organism Susceptible (S) Intermediate (1) Resistant (R)
Enterobacteriaceae <8/4 16/8 >32/16
Acinetobacter
- <8/4 16/8 >32/16
baumannii
Haemophilus
<8/4

influenzae

Staphylococcus spp. <8/4

Anaerobes <8/4 16/8 >32/16

Non-enteric gram-

) o <8/4
negative bacilli
Branhamella
_ <8/4
catarrhalis

Note: For enterococci, streptococci, and Listeria monocytogenes, the ampicillin MIC alone can
be used to predict susceptibility to ampicillin-sulbactam based on NCCLS (now CLSI) criteria.

[1][2]

Table 2: CLSI Disk Diffusion Zone Diameter Breakpoints (mm) for Ampicillin-Sulbactam (10/10
pg disk)
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Organism Susceptible (S) Intermediate (1) Resistant (R)
Enterobacteriaceae 215 12-14 <11
Acinetobacter spp. =15 12-14 <11
Staphylococcus spp. =15 12-14 <11
Haemophilus spp. =20 - <19

Table 3: EUCAST Proposed Rapid AST (RAST) Disk Diffusion Breakpoints (mm) for Ampicillin-
Sulbactam (Read at 6 hours)

. . Area of Technical .
Organism Susceptible (S) . Resistant (R)
Uncertainty (ATU)

Escherichia coli >15 12-14 <12
Klebsiella

] >13 12 <12
pneumoniae

Source: Proposed breakpoints for Rapid Antimicrobial Susceptibility Testing (RAST) directly
from positive blood cultures.[3][4][5]

Table 4: Quality Control (QC) Strains and Expected Ranges
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Ampicillin- Expected MIC
Quality Control Method Sulbactam Range (pg/mL) or
etho
Strain Concentration/Disk  Zone Diameter
Content (mm)
Escherichia coli ) o )
Broth Microdilution 2:1 ratio 4/2 - 16/8
ATCC® 35218
Klebsiella
pneumoniae ATCC® Broth Microdilution 2:1 ratio 16/8 - 64/32
700603
Escherichia coli ) o
Disk Diffusion 10/10 ug 17 -22 mm
ATCC® 25922
Staphylococcus ) o
Disk Diffusion 10/10 pg 29 - 37 mm
aureus ATCC® 25923
Haemophilus
influenzae ATCC® Disk Diffusion 10/10 ug 13-21 mm

49247

Note: QC ranges should be verified against the latest CLSI or EUCAST documents.

Experimental Protocols
Protocol 1: Broth Microdilution Susceptibility Testing

This method determines the Minimum Inhibitory Concentration (MIC) of ampicillin-sulbactam in
a liquid medium.

Materials:

Ampicillin and Sulbactam analytical grade powders

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Quiality control (QC) strains (e.g., E. coli ATCC® 35218)
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 Clinical bacterial isolates
¢ 0.5 McFarland turbidity standard
 Sterile saline or water
e Incubator (35°C + 2°C)
e Micropipettes and sterile tips
Procedure:
e Antimicrobial Stock Solution Preparation:
o Prepare separate stock solutions of ampicillin and sulbactam.

o For a 2:1 ratio, prepare working solutions where the ampicillin concentration is consistently
double that of sulbactam.[6]

e Microtiter Plate Preparation:

o Perform serial twofold dilutions of the ampicillin-sulbactam combination in CAMHB within
the microtiter plates.[6]

o Each well should contain 100 pL of the diluted antimicrobial solution.[6]

o Include a growth control well (CAMHB without antibiotic) and a sterility control well
(uninoculated CAMHB).

e Inoculum Preparation:

o From a fresh (18-24 hour) agar plate, select several well-isolated colonies of the test
organism.

o Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard
(approximately 1-2 x 108 CFU/mL).[6][7]
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o Within 15 minutes, dilute this suspension in CAMHB to achieve a final inoculum
concentration of approximately 5 x 10> CFU/mL in each well.[6]

e |noculation and Incubation:

o Inoculate each well (except the sterility control) with the standardized bacterial
suspension.

o Cover the plates and incubate at 35°C + 2°C for 16-20 hours in ambient air.[6][7]
e Reading and Interpretation:
o Following incubation, visually inspect the plates for bacterial growth.

o The MIC is the lowest concentration of ampicillin-sulbactam that shows no visible growth.

Preparation

Dilute Inoculum to
5x10"5 CFU/mL

Prepare 0.5 McFarland
Inoculum Suspension

Execution Analysis

Read MIC
(Lowest cc ion with
no visible growth)

Incubate at 35°C
for 16-20 hours

Interpret Results
(S, ,R)

Prepare Ampicillin-
Sulbactam Stock (2:1)

Prepare Serial Dilutions
in 96-well Plate

A

Inoculate Plates

Click to download full resolution via product page

Fig 1. Broth Microdilution Workflow

Protocol 2: Disk Diffusion (Kirby-Bauer) Susceptibility
Testing

This method assesses the susceptibility of bacteria to ampicillin-sulbactam by measuring the
diameter of the zone of growth inhibition around a drug-impregnated disk.

Materials:
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o Ampicillin-sulbactam disks (10/10 pg)

e Mueller-Hinton Agar (MHA) plates (4 mm depth)[8]
e QC strains (e.g., E. coli ATCC® 25922)

 Clinical bacterial isolates

e 0.5 McFarland turbidity standard

» Sterile saline

 Sterile cotton swabs

e Incubator (35°C + 2°C)

Ruler or caliper
Procedure:
e Inoculum Preparation:

o Prepare an inoculum suspension in sterile saline with a turbidity equivalent to a 0.5
McFarland standard.[8]

¢ Plate Inoculation:

o Within 15 minutes of preparation, dip a sterile cotton swab into the standardized inoculum
and remove excess fluid by pressing it against the inside of the tube.

o Streak the swab evenly over the entire surface of the MHA plate in three directions,
rotating the plate approximately 60 degrees between each streaking to ensure confluent
growth.[9]

o Allow the plate to dry for 5-15 minutes with the lid in place.[8][9]
» Disk Application:

o Aseptically apply the ampicillin-sulbactam disk to the surface of the inoculated agar.[9]
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o Ensure the disk is in firm contact with the agar.

o Place disks at least 24 mm apart.[9]

¢ Incubation:

o Invert the plates and incubate at 35°C + 2°C for 16-20 hours in ambient air.[8][9]

e Reading and Interpretation:

o After incubation, measure the diameter of the zone of complete growth inhibition to the
nearest millimeter.

o Interpret the results as susceptible, intermediate, or resistant based on the zone diameter
breakpoints in Table 2.

Preparation Execution Analysis

Prepare 0.5 McFarland Swab MHA Plate Allow Plate to Dry Apply Ampicillin-Sulbactam Incubate at 35°C Measure Zone of Interpret Results
Inoculum Suspension for Confluent Growth (5-15 min) Disk (10/10 pg) for 16-20 hours Inhibition (mm) (S, I,R)

Click to download full resolution via product page

Fig 2. Disk Diffusion Workflow

Protocol 3: Gradient Diffusion Susceptibility Testing

This method utilizes a strip with a predefined gradient of ampicillin-sulbactam concentrations to
determine the MIC.

Materials:
o Ampicillin-sulbactam gradient diffusion strips (e.g., Etest®, MTS™)[7][10]
e Mueller-Hinton Agar (MHA) plates

e QC strains
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¢ Clinical bacterial isolates

¢ 0.5 McFarland turbidity standard

o Sterile saline

o Sterile cotton swabs

e Incubator (35°C + 2°C)

Procedure:

Plate Inoculation:

o Prepare a standardized inoculum and inoculate the MHA plate as described in the Disk
Diffusion protocol to achieve a confluent lawn of growth.[10][11]

o Allow the agar surface to dry for 5-15 minutes.[12]
e Strip Application:

o Aseptically apply the ampicillin-sulbactam gradient strip to the agar surface with the MIC
scale facing upwards.

o Ensure the entire length of the strip is in contact with the agar.
e Incubation:
o Invert the plates and incubate at 35°C + 2°C for 16-20 hours.[7][12]
e Reading and Interpretation:
o After incubation, an elliptical zone of inhibition will form around the strip.[10][11]

o Read the MIC value at the point where the edge of the inhibition ellipse intersects the MIC
scale on the strip.[7][10]

o If the intersection falls between two-fold dilutions, round up to the next highest value.[7]
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o Interpret the MIC based on the breakpoints provided in Table 1.

Preparation Execution Analysis
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Fig 3. Gradient Diffusion Workflow

Logical Relationship: Interpretation of Susceptibility
Results

The final step in all protocols is the categorization of the bacterial isolate based on the
guantitative result (MIC or zone diameter). This interpretation guides clinical decisions and

surveillance efforts.
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Obtain Quantitative Result
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Fig 4. Interpretation of Results Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

